N-(3-chloro-4-methylphenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[2-(3,5-dimethylpyrazol-1-yl)-4-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C21H22ClN5O2/c1-12-7-8-15(10-17(12)22)23-19(28)11-26-20(29)16-5-4-6-18(16)24-21(26)27-14(3)9-13(2)25-27/h7-10H,4-6,11H2,1-3H3,(H,23,28)
• InChI Key: NUPYLROUCRICSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3=C(CCC3)N=C2N4C(=CC(=N4)C)C)Cl
• Molecular Formula: C21H22ClN5O2
• Molecular Weight: 411.9 g/mol
• CAS No.: 1019102-17-0

Description

N-(3-chloro-4-methylphenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C21H22ClN5O2 and its molecular weight is 411.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Research has demonstrated innovative approaches to the synthesis of novel compounds, including isoxazolines and isoxazoles, derived from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition processes. These methods offer potential pathways for creating compounds with similar structures to the target molecule, which could be beneficial in drug discovery and development processes (Rahmouni et al., 2014).

Antimicrobial and Antitumor Activities

Several studies have focused on the antimicrobial and antitumor activities of heterocyclic compounds incorporating pyrazolopyrimidine and similar moieties. These compounds have been evaluated for their potential against various microorganisms and cancer cell lines, indicating the broad applicability of this chemical framework in developing new therapeutic agents (Bondock et al., 2008).

Imaging and Diagnostic Applications

Compounds within the same chemical family have been synthesized for imaging purposes, such as radioligands for positron emission tomography (PET). These studies highlight the potential of such compounds in diagnosing and monitoring neuroinflammatory processes, underscoring the versatility of the target molecule's structural framework in contributing to the development of diagnostic tools (Dollé et al., 2008).

Anti-inflammatory Activity

Research into derivatives with structural similarities has also shown significant anti-inflammatory activity. This suggests potential therapeutic applications for compounds derived from or structurally related to the target molecule, particularly in treating conditions characterized by inflammation (Sunder et al., 2013).